Cas no 111961-65-0 (3-AMINO-N-PHENYLBUTANAMIDE)
3-AMINO-N-PHENYLBUTANAMIDE Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 3-amino-N-phenyl-
- 3-Amino-N-phenyl-butanamide
- 3-AMINO-N-PHENYLBUTANAMIDE
-
- Inchi: 1S/C10H14N2O/c1-8(11)7-10(13)12-9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3,(H,12,13)
- InChI Key: JZZMNRPDRVJKBO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CC(N)C
3-AMINO-N-PHENYLBUTANAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01009092-5g |
3-Amino-n-phenylbutanamide |
111961-65-0 | 95% | 5g |
¥6839.0 | 2023-04-05 | |
| Enamine | EN300-1704205-0.05g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 0.05g |
$76.0 | 2025-02-20 | |
| Enamine | EN300-1704205-0.1g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 0.1g |
$113.0 | 2025-02-20 | |
| Enamine | EN300-1704205-0.25g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 0.25g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-1704205-0.5g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 0.5g |
$310.0 | 2025-02-20 | |
| Enamine | EN300-1704205-1.0g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 1.0g |
$414.0 | 2025-02-20 | |
| Enamine | EN300-1704205-2.5g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 2.5g |
$810.0 | 2025-02-20 | |
| Enamine | EN300-1704205-5.0g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 5.0g |
$1199.0 | 2025-02-20 | |
| Enamine | EN300-1704205-10.0g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95.0% | 10.0g |
$1778.0 | 2025-02-20 | |
| Enamine | EN300-1704205-1g |
3-amino-N-phenylbutanamide |
111961-65-0 | 95% | 1g |
$414.0 | 2023-09-20 |
3-AMINO-N-PHENYLBUTANAMIDE Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-AMINO-N-PHENYLBUTANAMIDE
Research Brief on 3-AMINO-N-PHENYLBUTANAMIDE (CAS: 111961-65-0): Recent Advances and Applications
3-AMINO-N-PHENYLBUTANAMIDE (CAS: 111961-65-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.
One of the most notable advancements in the study of 3-AMINO-N-PHENYLBUTANAMIDE is its application in the development of novel central nervous system (CNS) agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of GABAergic modulators, which are critical for treating neurological disorders such as epilepsy and anxiety. The study highlighted the compound's unique structural features that enable selective binding to GABA receptors, thereby enhancing its therapeutic potential.
In addition to its CNS applications, recent research has also investigated the compound's role in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 3-AMINO-N-PHENYLBUTANAMIDE exhibit promising anti-proliferative effects against certain cancer cell lines, particularly in breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings suggest that further optimization of this compound could lead to the development of new anticancer agents.
The synthetic accessibility of 3-AMINO-N-PHENYLBUTANAMIDE has also been a focus of recent studies. A 2023 paper in Organic Letters detailed an efficient, scalable synthesis route using palladium-catalyzed amination, which significantly improves yield and reduces production costs. This methodological advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.
Despite these promising developments, challenges remain. For instance, the pharmacokinetic properties of 3-AMINO-N-PHENYLBUTANAMIDE and its derivatives, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring structural modifications to address these limitations while retaining the compound's biological activity.
In conclusion, 3-AMINO-N-PHENYLBUTANAMIDE (CAS: 111961-65-0) represents a versatile scaffold with significant potential in drug discovery. Its applications span neurology and oncology, and recent synthetic advances have enhanced its practicality for large-scale production. Future research should focus on optimizing its pharmacological profile to unlock its full therapeutic potential.
111961-65-0 (3-AMINO-N-PHENYLBUTANAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)